Cas no 2229345-81-5 (3-hydroxy-1-(2,4,6-trihydroxyphenyl)cyclobutane-1-carboxylic acid)
3-hydroxy-1-(2,4,6-trihydroxyphenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-hydroxy-1-(2,4,6-trihydroxyphenyl)cyclobutane-1-carboxylic acid
- EN300-1735796
- 2229345-81-5
-
- Inchi: 1S/C11H12O6/c12-5-1-7(14)9(8(15)2-5)11(10(16)17)3-6(13)4-11/h1-2,6,12-15H,3-4H2,(H,16,17)
- InChI Key: ODUZFRBTSAHMDS-UHFFFAOYSA-N
- SMILES: OC1CC(C(=O)O)(C2C(=CC(=CC=2O)O)O)C1
Computed Properties
- Exact Mass: 240.06338810g/mol
- Monoisotopic Mass: 240.06338810g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 118Ų
3-hydroxy-1-(2,4,6-trihydroxyphenyl)cyclobutane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1735796-0.05g |
3-hydroxy-1-(2,4,6-trihydroxyphenyl)cyclobutane-1-carboxylic acid |
2229345-81-5 | 0.05g |
$959.0 | 2023-09-20 | ||
| Enamine | EN300-1735796-0.1g |
3-hydroxy-1-(2,4,6-trihydroxyphenyl)cyclobutane-1-carboxylic acid |
2229345-81-5 | 0.1g |
$1005.0 | 2023-09-20 | ||
| Enamine | EN300-1735796-0.25g |
3-hydroxy-1-(2,4,6-trihydroxyphenyl)cyclobutane-1-carboxylic acid |
2229345-81-5 | 0.25g |
$1051.0 | 2023-09-20 | ||
| Enamine | EN300-1735796-0.5g |
3-hydroxy-1-(2,4,6-trihydroxyphenyl)cyclobutane-1-carboxylic acid |
2229345-81-5 | 0.5g |
$1097.0 | 2023-09-20 | ||
| Enamine | EN300-1735796-1.0g |
3-hydroxy-1-(2,4,6-trihydroxyphenyl)cyclobutane-1-carboxylic acid |
2229345-81-5 | 1g |
$1142.0 | 2023-06-04 | ||
| Enamine | EN300-1735796-2.5g |
3-hydroxy-1-(2,4,6-trihydroxyphenyl)cyclobutane-1-carboxylic acid |
2229345-81-5 | 2.5g |
$2240.0 | 2023-09-20 | ||
| Enamine | EN300-1735796-5.0g |
3-hydroxy-1-(2,4,6-trihydroxyphenyl)cyclobutane-1-carboxylic acid |
2229345-81-5 | 5g |
$3313.0 | 2023-06-04 | ||
| Enamine | EN300-1735796-10.0g |
3-hydroxy-1-(2,4,6-trihydroxyphenyl)cyclobutane-1-carboxylic acid |
2229345-81-5 | 10g |
$4914.0 | 2023-06-04 | ||
| Enamine | EN300-1735796-1g |
3-hydroxy-1-(2,4,6-trihydroxyphenyl)cyclobutane-1-carboxylic acid |
2229345-81-5 | 1g |
$1142.0 | 2023-09-20 | ||
| Enamine | EN300-1735796-5g |
3-hydroxy-1-(2,4,6-trihydroxyphenyl)cyclobutane-1-carboxylic acid |
2229345-81-5 | 5g |
$3313.0 | 2023-09-20 |
3-hydroxy-1-(2,4,6-trihydroxyphenyl)cyclobutane-1-carboxylic acid Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 3-hydroxy-1-(2,4,6-trihydroxyphenyl)cyclobutane-1-carboxylic acid
Introduction to 3-hydroxy-1-(2,4,6-trihydroxyphenyl)cyclobutane-1-carboxylic acid (CAS No. 2229345-81-5)
3-hydroxy-1-(2,4,6-trihydroxyphenyl)cyclobutane-1-carboxylic acid, identified by the CAS number 2229345-81-5, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This molecule, characterized by its cyclobutane core substituted with a hydroxyl group and a trihydroxyphenyl moiety, exhibits unique chemical and biological properties that make it a promising candidate for further investigation in drug discovery and therapeutic applications.
The structural framework of 3-hydroxy-1-(2,4,6-trihydroxyphenyl)cyclobutane-1-carboxylic acid incorporates several key functional groups that contribute to its reactivity and potential biological activity. The cyclobutane ring provides a rigid scaffold, which can influence the conformational flexibility and binding affinity of the molecule. Additionally, the presence of hydroxyl groups and the trihydroxyphenyl substituent suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for modulating cellular processes.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the pharmacophoric features of this compound in greater detail. Studies have indicated that the trihydroxyphenyl group may serve as a key pharmacophore, capable of engaging in hydrogen bonding interactions with polar residues in protein targets. This feature is particularly relevant for designing molecules with enhanced binding affinity and selectivity, which are essential for developing novel therapeutic agents.
The synthesis of 3-hydroxy-1-(2,4,6-trihydroxyphenyl)cyclobutane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The introduction of multiple stereocenters and functional groups requires careful planning to ensure high yield and enantioselectivity. Modern synthetic methodologies, such as asymmetric catalysis and transition-metal-catalyzed reactions, have been employed to streamline the synthesis process while maintaining high chemical purity. These approaches not only enhance efficiency but also provide access to enantiomerically pure compounds, which are crucial for evaluating their biological efficacy.
In the realm of bioorganic chemistry, 3-hydroxy-1-(2,4,6-trihydroxyphenyl)cyclobutane-1-carboxylic acid has been investigated for its potential role in modulating various biological pathways. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory responses and metabolic disorders. The hydroxyl groups and aromatic ring system are particularly noteworthy for their ability to interact with biological targets in a manner that could lead to therapeutic benefits. Further research is needed to fully elucidate its mechanism of action and potential clinical applications.
The integration of 3-hydroxy-1-(2,4,6-trihydroxyphenyl)cyclobutane-1-carboxylic acid into drug discovery pipelines is also influenced by considerations regarding solubility, bioavailability, and metabolic stability. These factors are critical for determining the feasibility of translating preclinical findings into clinical trials. Advances in medicinal chemistry have provided tools to optimize these properties through structural modifications, thereby enhancing the overall pharmacokinetic profile of the compound.
One particularly intriguing aspect of this molecule is its potential as a scaffold for designing novel analogs with improved pharmacological properties. By leveraging structure-based drug design strategies, researchers can modify specific regions of the molecule to enhance its binding affinity or expand its spectrum of activity. The cyclobutane ring and the trihydroxyphenyl substituent offer multiple sites for derivatization, providing a rich foundation for chemical innovation.
The growing interest in natural product-inspired molecules has also highlighted the significance of 3-hydroxy-1-(2,4,6-trihydroxyphenyl)cyclobutane-1-carboxylic acid as a potential lead compound. Many biologically active molecules have been isolated from natural sources and exhibit complex structures similar to those found in synthetic compounds. By studying such molecules, researchers can gain insights into their biological functions and develop new therapeutic strategies.
Future directions in the study of 3-hydroxy-1-(2,4,6-trihydroxyphenyl)cyclobutane-1-carboxylic acid may include exploring its interactions with cellular pathways at a more detailed level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy can provide high-resolution structural information about how the compound interacts with its biological targets. Additionally, computational methods like molecular dynamics simulations can help predict how changes in the molecular structure might affect its biological activity.
The development of new analytical techniques has also contributed to a deeper understanding of this compound's properties. High-performance liquid chromatography (HPLC), mass spectrometry (MS), and other advanced analytical methods enable researchers to characterize complex mixtures and monitor reaction progress with high precision. These tools are essential for ensuring the quality and consistency of synthetic preparations used in both preclinical and clinical studies.
In conclusion,3-hydroxy-1-(2,4,6-trihydroxyphenyl)cyclobutane-1-carboxylic acid (CAS No. 2229345-81-5) represents a fascinating subject of study with significant potential in pharmaceutical chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further research aimed at developing novel therapeutic agents. As our understanding of molecular interactions continues to evolve,3-hydroxy-1-(2,4,6-trihydroxyphenyl)cyclobutane-1-carboxylic acid is likely to play an increasingly important role in drug discovery efforts worldwide.
2229345-81-5 (3-hydroxy-1-(2,4,6-trihydroxyphenyl)cyclobutane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)